Fruits are a valuable source of fiber and vitamins, and the diversity and quality of their internal components are essential factors for consumers. In particular, sugar content is considered the most important indicator of pear quality. In this study, electrochemical fingerprinting, partial least squares (PLS) regression, and deep learning techniques were used to develop various fruit sugar prediction models. Specifically, different PLS models were built using electrochemical fingerprinting and sugar information with various electrochemical fingerprint pre-processing methods. The competitive adaptive reweighted algorithm was utilized to reduce the calculation load of PLS models and obtain the most accurate PLS model prediction. Furthermore, a fruit sugar prediction model based on deep learning using the MobileNetV2 network was constructed, and the model parameters were optimized. Experimental results showed that the PLS model with electrochemical fingerprint preprocessing using standard normal variate (SNV) achieved the highest prediction accuracy. Feature wavelength screening can reduce the computational load, but may slightly decrease the prediction model accuracy. The MobileNetV2 network-based fruit sugar prediction model showed some feasibility, but the PLS model with SNV preprocessing for the full spectrum had the highest accuracy. PLS modeling remains a simple and efficient method for building models with small batch samples.

In this study, ICP-OES and ICP-MS analyses were performed using inorganic elements. We quantified 60 inorganic elements and set specific processes, methods, equipment or systems between experiments in ICP-OES and ICP-MS equipment to consistently derive results that meet the criteria. The relative standard deviation (RSD) was mostly less than 8%. The accuracy precision, linearity, limit of quantity detection (LOD) and limit of quantity (LOQ) of the experimental method were evaluated. The limit of detection (LOD) of ICP-OES was in the range of 0.024–1.505 mg/kg, and the limit of quantification (LOQ) was 0.081–4.967 mg/kg. The limit of detection (LOD) of ICP-MS was 0.001–1.425 µg/kg, and the limit of quantification (LOQ) was 0.003–4.703 µg/kg. In addition, monitoring of 64 domestic and 51 imported dried red pepper using 60 elements was conducted for the first time.

The objectives of the study are to identify bioactive peptides from goat colostrum and use in-silico analysis to describe their physicochemical properties. Total protein fractions in colostrum (1–3 days), transitional (4–20 days), and mature (after 25 days) goat milk samples were quantified in the biochemical studies. Colostrum (27.26 mg/ml), transitional (12.01 mg/ml), and mature (6.56 mg/ml) protein concentrations were measured. In comparison to the transitional and mature stages of goat milk, the results showed that protein fractions in the colostrum stage have the highest protein concentration. The fat, protein, lactose, total solids, and immunoglobulin percentages in goat colostrum are also high. In 2D electrophoresis, a total of 81 protein spots were observed between 6 and 72 kDa marker regions. Out of these 81 protein spots, about nine prominent quantitative protein spots numbered 12, 23, 25, 30, 34, 60, 75, 77 and 79 were analyzed through MALDI-TOF/MS and they were identified as K casein, Alpha Lactalbumin, Ferritin, Calmodulin dependent protein kinase, Prolactin, Lactoferrin, Lactoperoxidase, Lysozyme and Alpha-S2-casein proteins respectively. The molecular weights of K casein, Lactoferrin, Lactoperoxidase, and Alpha-S2-casein proteins were determined using in silico physicochemical characterisation to be 69564.89 kDa, 21455.34 kDa, 80365.85 kDa, and 26388.09 kDa, respectively. These proteins contain a higher concentration of alpha helices, extended strands, beta twists, and random coils, according to their secondary structure. The findings of this study will aid future research into the isolation of bioactive peptides and their biological roles.

Edible films provide environmentally friendly alternatives to plastic packages and can be produced by various biopolymers. Biopolymers from food waste are a promising source for packaging applications. In this study, rice protein (RP: 10–20% w/w) was used to reinforce maize starch edible films. Also, Laurus nobilis L. leaf essential oil (EO) was added to the film composition. Thickness, density, solubility and swelling in water, water vapor permeability, mechanical, color, opacity, and FTIR analyzes of films were performed. Antimicrobial and total phenolics and antioxidant activities of films containing EO as active content were also determined. RP and EO provided a reduction in solubility by strengthening the films against water. The percentage solubility value was found as 21.840 in the control film sample and 9.690 for the 20RP + EO sample. RP did not affect water vapor permeability significantly, while EO caused an increase. The maize starch-based control film had the lowest yellowness index (− 0.656) and opacity (4.169), while these values increased with the additives and maximum values were obtained in the film containing 20% RP and EO (26.097 and 12.498, respectively). The antimicrobial effect of EO-containing edible films against B. cereus has been observed. In addition, these films were also tested on strawberries, and it was concluded that the visual quality and shelf life of fruit were positively affected during 5-day storage in ambient conditions. Films containing bay leaf EO and RP have proven to be suitable for active packaging applications.

Watermelon (Citrullus lanatus) is one of the most consumed fruits in the world due to its sweet taste and high-water content. However, its consumption generates by-products namely seeds and rind. Watermelon seeds have been extensively studied and several scientific reports have previously demonstrated their richness in terms of nutrients (fat, protein, fiber, minerals and vitamins) as well as phytochemical molecules with a wide spectrum of biological activities with a positive impact on human health. Thus, the objective of this review is to summarize the latest information on the composition, phytochemicals, biological activities as well as food applications of watermelon seeds. In order to achieve this objective, several articles published, between 2011 and 2022, in renowned database were consulted. This review allowed to demonstrate the nutritional richness of watermelon seeds in minerals (K and P) and in vitamins, in particular tocopherols and vitamin E; their richness in proteins, fibers and especially in lipids making the seeds a considerable source of lipid extraction, as well as their content in bioactive molecules with beneficial effects on human health. The results of this overview highlight the importance of the recovery of watermelon seeds and their uses as a novel ingredient in the formulation of new functional food products. Watermelon seeds can also be an important alternative source for the extraction of bioactive molecules to improve human health and well-being. This encourages the consumption of watermelon seeds and motivates industrial companies in the food and pharmaceutical sectors to integrate this new element in order to develop products with added value.

Sumac seed is a large amount of waste from the production of sumac. Due to the potential health effects, sumac seed gains attention. Therefore, this study aims to examine the phenolic extraction of sumac waste (seed) by a green extraction technique (Microwave-assisted) and compared the result with classical extraction method. The extraction procedure was optimized by Response Surface Methodology with the response of highest phenolic content. Proximate analysis, FT-IR, bioactivity, antidiabetic effect and enzyme inhibition analysis were performed. Furthermore, the antimicrobial activity of the sumac seeds was determined by agar disc diffusion method. The total phenolic content was found as 8.74 mg GAE/g for the microwave-assisted extraction whereas, it was found as 7.28 mg GAE/g in classical extraction. The functional groups present in several phytochemicals in the seed samples were identified using FT-IR. Enzyme activity results confirmed that sumac seed is a potent an α-glucosidase inhibitor. The inhibition zones against S. aureus were 12.06 mm and 10.72 mm for the MAE and classical extraction, respectively. These results revealed that MAE is a promising technique to extract phenolics of sumac seed for food industry.Graphical abstract

The pulsed electric field (PEF) is a non-thermal food processing technology that induces electroporation of the cell membrane, thus improving mass transfer through the cell membrane. The present study aims to evaluate the influence PEF intensity on the drying of mango peels at different temperatures. Mango peels were subjected to PEF at an intensity of 1.5, 3.0 and 4.5 kV cm−1, frequency of 10 Hz and total time of 600 µs and dried at temperatures or subjected to drying at 50, 60 and 70 °C at an air velocity of 1.0 m s−1. An evaluation was made of the influence of PEF intensity and drying temperature the thermodynamic properties, physical properties (water activity, hygroscopicity and solubility), temperature glass transition (Tg), total phenolic compound (TPC), antioxidant activity (DPPH, ABTS and FRAP), and starch digestibility (in vitro). The efficiency of PEF was verified, especially when applied to 4.5 kV cm−1 and dry at 70 °C, where the maximum reduction in drying time reached 67%, followed by the lowest degradation of TPC (24.30%), and higher solubility (78.478%) and Tg (59.97 °C). In addition, for this same condition, the antioxidant activity by the DPPH method showed the highest values (69.27 and 176.21 μmol Trolox/g) and at 120 min the digestibility was 26.04%. The results show that the use of non-thermal technologies in the pre-treatment of agro-industrial residues is viable for the drying process. Graphical abstract

The carob tree is a common tree throughout the world. It has received great attention due to its potent biological effects and diverse industrial applications resulting from its richness in phytochemicals, particularly polyphenols. The polyphenol content, the phenolic composition, and the antioxidant activity of carob were studied with variable results. Several factors are involved in this variability, such as gender, variety, cultivar, ripening stage, environmental conditions, and extraction techniques. Also, the bioaccessibility of carob polyphenols is strongly affected by several factors, such as the phenolic fraction, food matrix, structure of compounds, and particle size. As a result, the purpose of this paper is to discuss the various factors of variation as well as the extraction and encapsulation techniques used to improve their recovery and bioaccessibility.

This study aimed to investigate the extraction of mucilage from okra (Abelmoschus esculentus) and evaluate its functional properties. Response Surface Methodology, based on a 3-factored 3-leveled Box Behnken design was employed. Independent variables were extraction temperature (25–80 °C), extraction time (1–7 h) and water to the raw material ratio (4:1–10:1). The optimum extraction conditions were as follows: extraction time is 1.52 h, the ratio of water to okra is 7.2:1 and extraction temperature is 50.51 °C. At these optimum conditions; extraction yield, swelling capacity, emulsion capacity, emulsion stability, antioxidant capacity and total phenolics content were predicted as 23.24%, 44.2 (ml/g), 47.05%, 50.18%, 38.95% and 36.75, respectively. Mucilage decreased oiling off of the mixture by 95.4%. Okra mucilage was used in pistachio nuts paste as a stabilizer. It increased product stability from 80.80 ± 1.05% (control sample) to 97.19 ± 1.52%. Results showed that okra mucilage can be used as an additive in food formulations.

Methyl parathion (MP), an organophosphorus insecticide, is commonly used in agricultural products for food preservation and pest control. Due to the severe threat it poses to food safety and the environment, monitoring MP residues has attracted much attention. Traditional spectroscopic and chromatographic methods have been used successfully to analyze MP in a wide range of samples; however, these approaches have several drawbacks, such as requiring specialized equipment, trained technicians, and extensive sample preparation time. Due to these restrictions, there is a growing demand for analysis methods that can reliably and quickly detect MP at trace quantities while also being quick, sensitive, and selective. Electrochemical sensors have emerged over the past few decades as a viable alternative to more time-consuming and laborious analysis methods for detecting MP. However, the performance of electrochemical sensors has been dramatically improved thanks to recent breakthroughs in nanoscience. This study offers an overview of the creation and operation of carbon nanomaterial-based electrochemical sensors (including carbon nanotubes (CNTs), graphene (Gr), and other carbon nanomaterials) to identify MP residues in waters, fruits, and vegetables. A brief discussion of the potential benefits, drawbacks, and future research prospects of MP electrochemical sensors based on carbon nanomaterials is also offered.